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Compound of Interest

Compound Name: Fmoc-Lys(Dnp)-OH

Cat. No.: B613414 Get Quote

Technical Data for Fmoc-Lys(Dnp)-OH
For researchers and professionals in drug development, precise identification and

characterization of chemical compounds are paramount. This guide provides key technical

specifications for N-α-(9-Fluorenylmethoxycarbonyl)-N-ε-(2,4-dinitrophenyl)-L-lysine, commonly

abbreviated as Fmoc-Lys(Dnp)-OH.

Physicochemical Properties
The fundamental properties of Fmoc-Lys(Dnp)-OH are summarized in the table below. These

values are essential for accurate experimental design, stoichiometric calculations, and data

analysis in peptide synthesis and related applications.

Identifier Value

CAS Number 148083-64-1[1][2][3][4][5]

Molecular Weight 534.5 g/mol

Molecular Formula C₂₇H₂₆N₄O₈

Fmoc-Lys(Dnp)-OH is a lysine derivative utilized in the preparation of chromogenically-labeled

peptides through Fmoc solid-phase peptide synthesis (SPPS). The dinitrophenyl (Dnp) group

serves as a quencher, which is particularly useful in the synthesis of fluorescence-quenched

peptide substrates.
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Experimental Workflow Visualization
To illustrate a generalized process where Fmoc-Lys(Dnp)-OH might be used, the following

diagram outlines a typical Fmoc-based solid-phase peptide synthesis cycle.
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Caption: Generalized workflow for Fmoc solid-phase peptide synthesis (SPPS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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